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Compound of Interest

Compound Name: Chlorimuron-ethyl!

cat. No.: B022764

An In-depth Technical Guide to Chlorimuron-ethyl

Chemical Identity

o |[UPAC Name: ethyl 2-[[[(4-chloro-6-methoxypyrimidin-2-
yl)amino]carbonyllamino]sulfonyllbenzoate[1]

« CAS Number: 90982-32-4[1][2][3]

Introduction

Chlorimuron-ethyl is a selective, systemic herbicide that belongs to the sulfonylurea chemical
family.[1][2] It is utilized for the pre- and post-emergence control of broadleaf weeds in various
crops, notably soybeans and peanuts.[1][2][4] As a member of the sulfonylurea class, it is
recognized for its high efficacy at low application rates.[5][6] This guide provides a detailed
overview of its mechanism of action, physicochemical properties, toxicological profile, and
relevant experimental protocols for its analysis and study.

Physicochemical Properties

The physical and chemical characteristics of chlorimuron-ethyl are summarized in the table
below.
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Property Value Reference
Molecular Formula C15H15CIN4O6S [11[3]
Molecular Weight 414.8 g/mol [1]
Colorless crystals or white
Appearance ] [11[3]
solid
Melting Point 181-186 °C [1][2]

11 mg/L (at pH 5), 1200 mg/L
Water Solubility g/L (atpH 5) g

[1]

(atpH 7)
Vapor Pressure 4 x 10722 mm Hg (at 25 °C) [1]
pKa 4.2 [1]

Octanol-Water Partition
. 320 (at pH 5), 2.3 (at pH 7)
Coefficient (Kow)

[1]

Mechanism of Action and Signaling Pathway

The primary mode of action for chlorimuron-ethyl is the inhibition of the enzyme acetolactate

synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][3][5][7] This enzyme is

a critical component in the biosynthetic pathway of branched-chain amino acids—valine,

leucine, and isoleucine—in plants and microorganisms.[1][5] By inhibiting ALS, chlorimuron-

ethyl disrupts protein synthesis, which consequently halts cell division and plant growth,

leading to the death of susceptible plant species.[1][2][3] Animals do not possess the ALS

enzyme, which contributes to the low mammalian toxicity of sulfonylurea herbicides.[5]
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Caption: Mechanism of action of Chlorimuron-ethyl via inhibition of the acetolactate synthase

(ALS) pathway.

Toxicological Data

Chlorimuron-ethyl generally exhibits low acute toxicity to mammals.[2][8] A summary of its

toxicological profile is presented below.

. Toxicity
Test Species Result Reference
Category
Acute Oral
o Rat > 5000 mg/kg v [2][9]
Toxicity
Acute Dermal )
o Rabbit > 2000 mg/kg 1l [2][9]
Toxicity
Primary Eye ) ) o
o Rabbit Mildly irritating [l [2][8][10]
Irritation
Primary Dermal ) o
o Rabbit Non-irritating v [2][8][10]
[rritation
Avian Acute Practically non-
o Mallard duck > 2510 mg/kg ) [2]
Toxicity toxic

Avian Dietary

Practically non-

o Bobwhite quail > 5620 ppm ] [2]
Toxicity toxic
96-Hour Fish ] ) ]

L Rainbow trout > 12 mg/L Slightly toxic [2]
Toxicity
48-Hour
Invertebrate Daphnia magna > 10 mg/L Slightly toxic [2]
Toxicity

Experimental Protocols
Analysis of Chlorimuron-ethyl in Soil by HPLC
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This protocol details a high-performance liquid chromatography (HPLC) method for the
quantification of chlorimuron-ethyl residues in soil.[1]

o Sample Extraction:

o

Weigh 100.0 g of soil into a 250-mL centrifuge bottle.

[¢]

Add 25 mL of 0.03 M Phosphate buffer (pH 3.0) and 100.0 mL of 100% ethyl acetate.

Shake the mixture for 15 minutes.

[¢]

[e]

Centrifuge for 10 minutes at approximately 3000 RPM.

o

Collect the supernatant (ethyl acetate layer) for the cleanup step.[1][6]
o Sample Cleanup (Solid-Phase Extraction - SPE):

o Pass the soil extract through a pre-treated C8 or C18 solid-phase extraction (SPE)
disk/cartridge.[1][6]

o Elute the chlorimuron-ethyl from the disk with 100% ethyl acetate.
o Evaporate the eluate to dryness, for instance, under a gentle stream of nitrogen.

o Reconstitute the residue in the initial mobile phase (e.g., 35% acetonitrile / 65% 0.03 M
phosphate buffer, pH 3.0).[1][6]

e HPLC Analysis:

[¢]

Instrumentation: HPLC system equipped with a UV detector.

[¢]

Columns: A two-column series can be used, with the first serving as a "clean-up" column
and the second as the analytical column (e.g., Zorbax® SB-Cyano).[1]

[e]

Mobile Phase: Isocratic elution with 35% acetonitrile and 65% 0.03 M phosphate buffer
(pH 3.0).

[¢]

Detection: UV absorbance at 240 nm.[1]
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In Vitro ALS Inhibition Assay

This protocol provides a method to assess the inhibitory effect of chlorimuron-ethyl on ALS
enzyme activity.[5][6][11]

o Enzyme Extraction:

o Homogenize plant tissue (e.g., young leaves) in an extraction buffer.

o Centrifuge the homogenate (e.g., at 12,000 x g for 20 minutes at 4°C).

o Collect the supernatant, which contains the crude ALS enzyme extract.[6][11]
e Enzyme Assay:

o Prepare reaction mixtures containing the enzyme extract, substrates (pyruvate), and
necessary cofactors.

o Add varying concentrations of chlorimuron-ethyl to the reaction mixtures, including a
control without the inhibitor.

o Pre-incubate the mixtures (e.g., at 37°C for 10-15 minutes) to allow the inhibitor to bind to
the enzyme.[5][6]

o Initiate the enzymatic reaction by adding the substrate solution.

o Incubate the reaction at a specific temperature (e.g., 37°C) for a defined period (e.g., 60
minutes).[5][6]

e Reaction Termination and Detection:
o Stop the reaction by adding a stopping solution (e.g., H2S0a4).[5][6]

o Incubate at 60°C to facilitate the decarboxylation of the product (acetolactate) to acetoin.
[6][11]

o Add creatine and a-naphthol to develop a colored complex with acetoin.
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o Measure the absorbance of the colored product using a spectrophotometer (e.g., at 525
nm).[11]

o Calculate the percentage of ALS inhibition for each chlorimuron-ethyl concentration
relative to the control and determine the IC50 value (the concentration of inhibitor required
to reduce enzyme activity by 50%).[11]
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Caption: Workflow for HPLC analysis of Chlorimuron-ethyl in soil.

Conclusion

Chlorimuron-ethyl is a potent and selective sulfonylurea herbicide with a well-defined
mechanism of action targeting acetolactate synthase. Its efficacy and crop selectivity are
largely determined by the differential metabolic rates between target weeds and tolerant crops.
The provided data and protocols offer a comprehensive resource for researchers and scientists
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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